N-[4-(4-quinolinylamino)phenyl]acetamide

• IUPAC Name: N-[4-(quinolin-4-ylamino)phenyl]acetamide
• InChI: InChI=1S/C17H15N3O/c1-12(21)19-13-6-8-14(9-7-13)20-17-10-11-18-16-5-3-2-4-15(16)17/h2-11H,1H3,(H,18,20)(H,19,21)
• InChI Key: HNJLADNOANCNRH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC2=CC=NC3=CC=CC=C32
• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol

Description

N-[4-(4-quinolinylamino)phenyl]acetamide, commonly known as QAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. QAA is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair.

Mechanism of Action

QAA inhibits N-[4-(4-quinolinylamino)phenyl]acetamide by binding to the enzyme's catalytic domain. This prevents this compound from repairing single-strand DNA breaks, which leads to the accumulation of double-strand DNA breaks. The accumulation of double-strand DNA breaks ultimately leads to cell death.
Biochemical and Physiological Effects:
QAA has been shown to induce cell death in cancer cells that have defects in DNA repair mechanisms. QAA has also been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using QAA in lab experiments is its potency as a N-[4-(4-quinolinylamino)phenyl]acetamide inhibitor. QAA has been shown to be more potent than other this compound inhibitors, such as olaparib and veliparib. However, one limitation of using QAA is its low solubility in water, which can make it difficult to administer in animal studies.

Future Directions

There are several future directions for research on QAA. One direction is to study the potential use of QAA in combination with other cancer treatments, such as chemotherapy and radiation therapy. Another direction is to study the potential use of QAA in treating other diseases that have defects in DNA repair mechanisms, such as Fanconi anemia. Additionally, future research could focus on developing more soluble forms of QAA to facilitate its use in animal studies.

Synthesis Methods

The synthesis of QAA involves a multi-step process that starts with the reaction of 4-aminobenzoic acid with 4-nitrobenzoyl chloride to form 4-(4-nitrophenylamino)benzoic acid. The nitro group in the product is then reduced to an amino group using palladium on carbon as a catalyst. The resulting compound, 4-(4-aminophenylamino)benzoic acid, is then reacted with 4-chloroquinoline to form QAA.

Scientific Research Applications

QAA has been extensively studied for its potential applications in cancer research. N-[4-(4-quinolinylamino)phenyl]acetamide inhibitors, such as QAA, have been shown to be effective in treating cancers that have defects in DNA repair mechanisms, such as breast, ovarian, and prostate cancers. QAA has also been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.